![molecular formula C11H20N2O2 B1529561 6-(Boc-amino)-3-azabicyclo[3.1.1]heptane CAS No. 1363382-46-0](/img/structure/B1529561.png)
6-(Boc-amino)-3-azabicyclo[3.1.1]heptane
Overview
Description
6-(Boc-amino)-3-azabicyclo[3.1.1]heptane, also known as tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate, is a compound with the CAS Number: 869494-16-6 . It has a molecular weight of 198.27 . This compound is a solid at room temperature and is stored in a refrigerator . It is used as a building block in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound involves the conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry . This is the first reported method to convert the bicyclo[1.1.1]pentane skeleton to the bicyclo[3.1.1]heptane skeleton .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bicyclic carbon skeleton . The InChI code for this compound is 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-7-4-8(12)6-11-5-7/h7-8,11H,4-6H2,1-3H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 198.27 . The compound is stored in a refrigerator .Scientific Research Applications
Synthesis and Derivatives
Azabicyclic compounds, including those related to 6-(Boc-amino)-3-azabicyclo[3.1.1]heptane, are synthesized through various chemical reactions, such as intermolecular [2+2] photocycloaddition and intramolecular reductive cyclopropanation. These methods enable the production of gamma-aminobutyric acid analogues and derivatives with the azabicyclic skeleton, useful in medicinal chemistry due to their structural uniqueness and potential biological activity (Petz & Wanner, 2013; Basler, Schuster, & Bach, 2005; Gensini et al., 2002).
Conformational Studies
Research on cyclobutane-derived diamines, related to the azabicyclic structures, focuses on their conformational preferences and potential as sterically constrained building blocks in drug discovery. These studies provide insights into the structural characteristics and applications of such compounds in developing new pharmaceuticals (Radchenko et al., 2010).
Building Blocks for Drug Discovery
Azabicyclic compounds serve as critical building blocks in drug discovery, particularly as rigid dipeptide mimetics. They are employed in structure-activity studies to explore new therapeutic agents, showcasing their versatility and utility in medicinal chemistry (Mandal et al., 2005; Denisenko et al., 2017).
Novel Synthetic Routes
Innovative synthetic routes for azabicyclic compounds are continuously being developed to enhance efficiency and applicability in various fields, including the synthesis of constrained peptidomimetics and other complex organic molecules. These advancements contribute significantly to the fields of organic synthesis and drug development (Adamovskyi et al., 2014; Walker, Eklov, & Bedore, 2012).
Safety and Hazards
The safety information for 6-(Boc-amino)-3-azabicyclo[3.1.1]heptane includes several hazard statements: H302, H315, H319, H332, H335 . These statements indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, is harmful if inhaled, and may cause respiratory irritation .
Mechanism of Action
The stereochemical relationships in bicyclo[3.1.1]heptanes can be designated using exo/endo and syn/anti, which is based on the orientation of groups relative to the unique, smallest bridge . This system is equally applicable to other bicyclic compounds like bicyclo[2.2.2]octanes .
Bicyclic compounds like “6-(Boc-amino)-3-azabicyclo[3.1.1]heptane” are often used as building blocks in medicinal chemistry due to their unique structural properties . They can be functionalized to create a wide range of complex structures that are highly relevant in medicinal chemistry research as potential bioisosteres of meta-substituted arenes and pyridines .
properties
IUPAC Name |
tert-butyl N-(3-azabicyclo[3.1.1]heptan-6-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WULUIRLXYWAJQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1C2CC1CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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